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Compound of Interest

Compound Name: 2-Bromo-2-nitropropane

Cat. No.: B1585095 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-2-nitropropane
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Bromo-2-nitropropane (also known as Bronopol). The following procedural

steps are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical Identifier:

CAS Number: 52-51-7

Health Hazard Summary
2-Bromo-2-nitropropane is a flammable solid that can be harmful if swallowed, inhaled, or

comes into contact with skin.[1][2] It is known to cause serious eye damage, skin irritation, and

may lead to respiratory irritation.[1][2][3] This substance is also very toxic to aquatic life with

long-lasting effects.[1][2][4] Finely dispersed particles may form explosive mixtures in the air.[2]

[5]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 2-
Bromo-2-nitropropane. Adherence to these recommendations is critical to minimize exposure
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and ensure personal safety.

Exposure Scenario Eye Protection
Skin and Body

Protection

Respiratory

Protection

Small-Scale

Laboratory Use

(weighing, preparing

solutions)

Goggles or safety

glasses with side-

shields.[6] A face

shield is also

recommended.[4]

Chemical resistant

gloves (inspect before

use), long-sleeved

clothing, and a

chemical-resistant

apron.[4][6]

An effective dust

mask or a respirator

with a dust filter (e.g.,

N95 or P1) should be

used, especially when

dust generation is

likely.[6][7]

Large-Scale

Operations or

Emergency Situations

(Spills)

Tight-sealing safety

goggles and a face

shield.[4][8]

A complete protective

suit that protects

against chemicals.[7]

Inner and outer

chemical-resistant

gloves.[9]

A full-face particle

respirator (e.g., N99

or P2) or a self-

contained breathing

apparatus (SCBA)

may be necessary

depending on the

scale of the operation

or spill.[7][8][10]

Experimental Protocols: Step-by-Step Handling and
Disposal Plan
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[6][7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[8]

Before handling, inspect all PPE for integrity.

2. Handling Procedure:
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Avoid the formation of dust during handling.[1][7][11] If appropriate, moisten the substance

first to prevent dusting during a spill cleanup.[2]

Avoid all direct contact with the skin, eyes, and clothing.[3][6]

Do not eat, drink, or smoke in the area where the chemical is being handled.[2][6]

After handling, wash hands and any exposed skin thoroughly.[2][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[7][11]

Keep the container tightly closed.[7][11]

Store locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[1][3][5][11]

Store in an area that does not have access to drains or sewers.[2]

4. Spill Response:

In case of a spill, evacuate personnel to a safe area.[7]

Wear the appropriate level of PPE as outlined in the table above.

Prevent the substance from entering drains or surface water.[1][7]

Carefully sweep up the spilled solid, avoiding dust generation, and place it into a suitable,

closed container for disposal.[1][2]

5. Disposal Plan:

2-Bromo-2-nitropropane and its container must be disposed of as hazardous waste.[3]

Do not empty into drains or release into the environment.[1][3][7]

Consult with your institution's environmental health and safety department for specific

disposal protocols. One recommended method is to dissolve the material in a combustible

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://www.fishersci.co.uk/store/msds?partNumber=11474743&productDescription%3D2-BROMO-2-NITROPROPANE-1%2C3-DIOL%2C+98%2B%25%2C100G&countryCode=GB&language=en
https://www.inchem.org/documents/icsc/icsc/eics0415.htm
https://www.carlroth.com/medias/SDB-3A9X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA3Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmcxTWk4NU1qQTVPVFEwT0RZMk9EUTJMMU5FUWw4elFUbFlYME5JWDBWT0xuQmtaZ3xhNWJlNDc1NmZlZjgyYWU0ZDYyMGFmMzQ5ODhlYjg0ZTAzNDNjY2JjZmZmZmJhMjBhMDAxMTVkZmQ3YTFmM2I4
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.inchem.org/documents/icsc/icsc/eics0415.htm
https://www.spectrumchemical.com/media/sds/B2294_AGHS.pdf
https://www.inchem.org/documents/icsc/icsc/eics0415.htm
https://www.cdhfinechemical.com/images/product/msds/37_1272004869_2-Bromo-2-Nitropropane-1,3-Propanediol-CASNO-52-51-7-MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://www.fishersci.co.uk/store/msds?partNumber=11474743&productDescription%3D2-BROMO-2-NITROPROPANE-1%2C3-DIOL%2C+98%2B%25%2C100G&countryCode=GB&language=en
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://www.fishersci.co.uk/store/msds?partNumber=11474743&productDescription%3D2-BROMO-2-NITROPROPANE-1%2C3-DIOL%2C+98%2B%25%2C100G&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-3A9X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA3Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmcxTWk4NU1qQTVPVFEwT0RZMk9EUTJMMU5FUWw4elFUbFlYME5JWDBWT0xuQmtaZ3xhNWJlNDc1NmZlZjgyYWU0ZDYyMGFmMzQ5ODhlYjg0ZTAzNDNjY2JjZmZmZmJhMjBhMDAxMTVkZmQ3YTFmM2I4
https://cameochemicals.noaa.gov/chemical/18067
https://www.fishersci.co.uk/store/msds?partNumber=11474743&productDescription%3D2-BROMO-2-NITROPROPANE-1%2C3-DIOL%2C+98%2B%25%2C100G&countryCode=GB&language=en
https://www.inchem.org/documents/icsc/icsc/eics0415.htm
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.inchem.org/documents/icsc/icsc/eics0415.htm
https://www.benchchem.com/product/b1585095?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-3A9X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA3Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmcxTWk4NU1qQTVPVFEwT0RZMk9EUTJMMU5FUWw4elFUbFlYME5JWDBWT0xuQmtaZ3xhNWJlNDc1NmZlZjgyYWU0ZDYyMGFmMzQ5ODhlYjg0ZTAzNDNjY2JjZmZmZmJhMjBhMDAxMTVkZmQ3YTFmM2I4
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-3A9X-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjA3Mzd8YXBwbGljYXRpb24vcGRmfGFHWTBMMmcxTWk4NU1qQTVPVFEwT0RZMk9EUTJMMU5FUWw4elFUbFlYME5JWDBWT0xuQmtaZ3xhNWJlNDc1NmZlZjgyYWU0ZDYyMGFmMzQ5ODhlYjg0ZTAzNDNjY2JjZmZmZmJhMjBhMDAxMTVkZmQ3YTFmM2I4
https://www.oxfordlabfinechem.com/msds/(B-01856)%20BRONOPOL%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent and burn it in a chemical incinerator with an afterburner and scrubber.[4][7]

Contaminated packaging should be disposed of as unused product.[7]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-2-nitropropane.
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Safe Handling and Disposal of 2-Bromo-2-nitropropane

Preparation & Engineering Controls

Don Appropriate PPE

Chemical Handling

Proper Storage Spill Occurs

Accident

Waste Disposal

Post-Experiment

Future Use

Spill Response Protocol

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 2-Bromo-2-nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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